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Compound of Interest

Compound Name:
Methyl 4-chloro-3-

hydroxybutanoate

Cat. No.: B076961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological

information for Methyl 4-chloro-3-hydroxybutanoate (CAS No: 10488-68-3). The information

is intended to guide laboratory personnel in the safe use and management of this compound.

Chemical and Physical Properties
Methyl 4-chloro-3-hydroxybutanoate is a chemical intermediate used in various synthetic

processes. A summary of its key physical and chemical properties is presented below.
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Property Value Source(s)

Molecular Formula C₅H₉ClO₃ Aaron Chemicals

Molecular Weight 152.58 g/mol Aaron Chemicals

Appearance Liquid Aaron Chemicals

Boiling Point 248.6°C - 249°C Crysdot, MySkinRecipes[1][2]

Flash Point 104°C - 104.2°C Echemi[3]

Density 1.232 g/cm³ MySkinRecipes[1]

Melting Point No data available Aaron Chemicals

Solubility No data available Aaron Chemicals

Hazard Identification and Classification
Methyl 4-chloro-3-hydroxybutanoate is classified as a hazardous substance. The following

table summarizes its GHS classification.

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictograms:

alt text
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Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with

Methyl 4-chloro-3-hydroxybutanoate.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific

laboratory procedures. The following are general recommendations:

PPE Type Specification

Eye/Face Protection

Safety glasses with side-shields or chemical

goggles. A face shield may be required for

splash hazards.

Hand Protection

Compatible chemical-resistant gloves (e.g.,

nitrile rubber). Gloves should be inspected

before use and disposed of properly.

Skin and Body Protection

Laboratory coat. Additional protective clothing

may be necessary depending on the scale of

work.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If engineering controls are

not sufficient, a NIOSH-approved respirator may

be required.

General Handling and Hygiene
Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Handle in accordance with good industrial hygiene and safety practices.

Wash hands thoroughly after handling, before breaks, and at the end of the workday.
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Keep away from incompatible materials such as strong oxidizing agents.

Storage
Store in a tightly closed container in a dry and well-ventilated place.

Recommended storage temperature is room temperature.
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Storage Handling

Personal Protective Equipment (PPE)

Tightly Closed Container

Dry and Well-Ventilated Area

Room Temperature

Avoid Contact
(Skin, Eyes, Clothing)

Use Appropriate PPE

Avoid Inhalation Good Hygiene Practices

Eye/Face Protection

Hand Protection

Body Protection

Respiratory Protection
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Wash with Soap

and Plenty of Water

Rinse with Water
for at least 15 mins

Rinse Mouth with Water

Artificial Respiration
(if not breathing)

Consult a Physician

Do NOT Induce Vomiting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b076961#methyl-4-chloro-3-hydroxybutanoate-safety-
handling-and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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